Cas no 794584-36-4 (3-{benzyl[(2-chlorophenyl)sulfonyl]amino}propanoic acid)

• Product Name: 3-{benzyl[(2-chlorophenyl)sulfonyl]amino}propanoic acid
• CAS No: 794584-36-4
• MF: C₁₆H₁₆ClNO₄S
• MW: 353.82054233551
• CID: 3107712
• PubChem ID: 2443720
• Update Time: 2025-04-21

3-{benzyl[(2-chlorophenyl)sulfonyl]amino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{benzyl[(2-chlorophenyl)sulfonyl]amino}propanoic acid
• 3-[N-benzyl(2-chlorobenzene)sulfonamido]propanoic acid
• 3-[benzyl-(2-chlorophenyl)sulfonyl-amino]propionic acid
• 3-(N-benzyl2-chlorobenzenesulfonamido)propanoic acid
• cid_2443720
• BDBM59508
• Z45576851
• 3-[benzyl-(2-chlorophenyl)sulfonylamino]propanoic acid
• 3-(N-benzyl2-chlorobenzenesulfonamido)propanoicacid
• MLS001002639
• HMS1735G01
• 3-[(2-chlorophenyl)sulfonyl-(phenylmethyl)amino]propanoic acid
• HMS2711G13
• SMR000369255
• 794584-36-4
• CHEMBL1403433
• EN300-11533
• CS-0223449
• AKOS000117388

• Inchi： 1S/C16H16ClNO4S/c17-14-8-4-5-9-15(14)23(21,22)18(11-10-16(19)20)12-13-6-2-1-3-7-13/h1-9H,10-12H2,(H,19,20)
• InChI Key： IKPUNQUHOKQUQZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1S(N(CC1C=CC=CC=1)CCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 353.0488569Da
• Monoisotopic Mass: 353.0488569Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 83.1Ų